Cas no 304873-65-2 (tert-Butyl (4-formylpyridin-2-yl)carbamate)

• Product Name: tert-Butyl (4-formylpyridin-2-yl)carbamate
• CAS No: 304873-65-2
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• MDL: MFCD09757496
• CID: 299631
• PubChem ID: 21306993
• Update Time: 2025-05-23

tert-Butyl (4-formylpyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-formylpyridin-2-yl)carbamate
• 2-Boc-amino-4-formylpyridine
• 2-Methyl-2-propanyl (4-formyl-2-pyridinyl)carbamate
• Carbamic acid,N-(4-formyl-2-pyridinyl)-, 1,1-dimethylethyl ester
• Tert-butyl 4-formylpyridin-2-ylcarbamate
• carbamic <wbr>
• Carbamic acid, N-(4-formyl-2-pyridinyl)-, 1,1-dimethylethyl ester
• DS-4686
• KLQQTJMQHIOKJL-UHFFFAOYSA-N
• TERT-BUTYL N-(4-FORMYLPYRIDIN-2-YL)CARBAMATE
• AKOS015966429
• 304873-65-2
• (4-FORMYL-PYRIDIN-2-YL)-CARBAMIC ACID TERT-BUTYL ESTER
• 2-(Boc-amino)pyridin-4-carbaldehyde
• CS-W018810
• tert-Butyl(4-formylpyridin-2-yl)carbamate
• Carbamic acid, (4-formyl-2-pyridinyl)-, 1,1-dimethylethyl ester
• SCHEMBL1258539
• MFCD09757496
• tert-butyl 4-formyl-2-pyridinylcarbamate
• FT-0726952
• AMY18120
• AB51561
• SY047987
• A876169
• Z1505702177
• EN300-125108
• 2-(Boc-amino)pyridine-4-carboxaldehyde
• BCP17646
• DA-42856

• MDL： MFCD09757496
• Inchi： 1S/C11H14N2O3/c1-11(2,3)16-10(15)13-9-6-8(7-14)4-5-12-9/h4-7H,1-3H3,(H,12,13,15)
• InChI Key： KLQQTJMQHIOKJL-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=O)C=CN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 222.10052
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.212
• Melting Point: 125-126 ºC
• PSA: 68.29

tert-Butyl (4-formylpyridin-2-yl)carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on tert-Butyl (4-formylpyridin-2-yl)carbamate

tert-Butyl (4-formylpyridin-2-yl)carbamate: A Comprehensive Overview

The compound tert-butyl (4-formylpyridin-2-yl)carbamate, identified by the CAS number CAS No. 304873-65-2, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various chemical and pharmaceutical industries. Recent studies have highlighted its role in catalytic processes and its ability to act as a versatile building block in organic synthesis.

Recent research has focused on the synthesis and characterization of tert-butyl (4-formylpyridin-2-yl)carbamate. Scientists have explored its stability under different reaction conditions, revealing its resilience to thermal degradation and its ability to maintain structural integrity during complex chemical transformations. These findings underscore its potential as a stable intermediate in multi-step synthesis pathways.

In terms of application, tert-butyl (4-formylpyridin-2-yl)carbamate has shown promise in the development of novel pharmaceutical agents. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in transition metal-catalyzed reactions. This property is particularly valuable in asymmetric catalysis, where precise control over reaction outcomes is crucial.

Moreover, studies have demonstrated the compound's effectiveness in enhancing the selectivity of certain catalytic processes. By incorporating tert-butyl (4-formylpyridin-2-yl)carbamate into reaction mixtures, researchers have observed improved yields and reduced side reactions, making it an attractive option for industrial-scale production.

The structural versatility of tert-butyl (4-formylpyridin-2-yl)carbamate also extends to its application in materials science. Its ability to form self-assembled monolayers has been explored for use in nanotechnology, where it could serve as a foundational component for creating advanced materials with tailored properties.

In conclusion, tert-butyl (4-formylpyridin-2-yl)carbamate, with its unique chemical properties and diverse applications, continues to be a focal point in contemporary chemical research. As ongoing studies unravel more of its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.